Cas no 2138218-32-1 (2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol)

• Product Name: 2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol
• CAS No: 2138218-32-1
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6463230
• PubChem ID: 165450911
• Update Time: 2025-05-24

2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138218-32-1
• EN300-712900
• 2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol

• Inchi： 1S/C11H14N4O/c1-8-6-9(2-3-13-8)10-7-14-15(4-5-16)11(10)12/h2-3,6-7,16H,4-5,12H2,1H3
• InChI Key： JHYGTICBYGGJFW-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C=N1)C1C=CN=C(C)C=1)N

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77Ų

Additional information on 2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol

Comprehensive Overview of 2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol (CAS No. 2138218-32-1)

2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol, with the CAS number 2138218-32-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both amino and hydroxyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their potential therapeutic properties. Researchers are particularly interested in 2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol for its role in modulating specific biological pathways. For instance, its 2-methylpyridin-4-yl moiety is often associated with enhanced binding affinity to certain protein targets, making it a valuable scaffold in medicinal chemistry. This aligns with the growing trend of targeted drug design, a hot topic in the pharmaceutical industry.

The compound's CAS no 2138218-32-1 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific endeavors. Users often inquire about its synthetic routes, physicochemical properties, and potential applications in drug development. These queries highlight the need for detailed, accessible information about this molecule. Notably, the compound's solubility and stability under various conditions are critical parameters for researchers working on formulation studies.

From a structural perspective, 2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol exhibits a unique combination of aromatic and aliphatic components. The pyrazole ring serves as a central core, while the 2-methylpyridine substituent introduces steric and electronic effects that influence its reactivity. Such features are often explored in computational chemistry studies, another area of high interest among scientists. The compound's molecular weight and logP value are also frequently discussed, as they are essential for predicting its pharmacokinetic behavior.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of chemical synthesis. Researchers are investigating sustainable methods to produce 2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol, such as catalysis or microwave-assisted reactions. These approaches align with global efforts to reduce waste and energy consumption in industrial processes. Additionally, the compound's potential biodegradability is a subject of ongoing research, addressing concerns about persistent organic pollutants.

The versatility of 2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol extends beyond pharmaceuticals. It is also being explored in material science, particularly in the development of functional polymers and coordination complexes. Its ability to act as a ligand for metal ions opens doors to applications in catalysis and sensing technologies. This multidisciplinary appeal makes the compound a focal point for collaborative research across chemistry, biology, and engineering.

In summary, 2-[5-amino-4-(2-methylpyridin-4-yl)-1H-pyrazol-1-yl]ethan-1-ol (CAS no 2138218-32-1) is a compound of significant scientific and industrial interest. Its structural features, coupled with its potential applications in drug discovery and material science, position it as a key player in advancing modern chemistry. As research continues to uncover new facets of its utility, this molecule is likely to remain a topic of discussion and innovation in the years to come.